Phos-tag Acrylamide AAL-107

• Molecular Formula: C33H38N8O3
• Molecular Weight: 594.7 g/mol
• InChI: InChI=1S/C33H38N8O3/c1-2-32(43)37-17-18-38-33(44)26-12-13-30(39-19-26)23-41(22-29-11-5-8-16-36-29)25-31(42)24-40(20-27-9-3-6-14-34-27)21-28-10-4-7-15-35-28/h2-16,19,31,42H,1,17-18,20-25H2,(H,37,43)(H,38,44)
• InChIKey: AFHAABAUELLDNL-UHFFFAOYSA-N

Phos-tag Acrylamide AAL-107 Overview

Phos-tag Acrylamide AAL-107 is a dinuclear metal-complex-functionalized acrylamide derivative that enables phosphate-affinity SDS-PAGE for mobility-shift separation of phosphorylated proteins. It operates by incorporating Zn²⁺ or Mn²⁺ ions to form a selective binding site for phosphomonoester dianions on Ser, Thr, and Tyr residues [1]. The compound was developed at Hiroshima University and is distributed as a research-use-only reagent by FUJIFILM Wako and Nard Institute [2]. Its defining feature is the covalent incorporation of the phosphate-binding moiety directly into the polyacrylamide matrix, allowing antibody-free, radioactivity-free detection of protein phosphorylation states with downstream compatibility including Western blotting and mass spectrometry [3].

Phosphate-affinity SDS-PAGE probe for phosphoprotein mobility-shift separation

Antibody-free, radioactivity-free detection of Ser/Thr/Tyr phosphorylation

Direct covalent incorporation into polyacrylamide matrix; compatible with Western blot and MS

• [1] Kinoshita E, Kinoshita-Kikuta E, Takiyama K, Koike T. Phosphate-binding tag, a new tool to visualize phosphorylated proteins. Mol Cell Proteomics. 2006 Apr;5(4):749-57. doi: 10.1074/mcp.T500024-MCP200. View Source
• [2] FUJIFILM Wako Chemicals Europe GmbH. Phos-tag™ Acrylamide AAL-107 product information. Alpha Laboratories Ltd. View Source
• [3] Hirano H, Shirakawa J. Recent developments in Phos-tag electrophoresis for the analysis of phosphoproteins in proteomics. Expert Rev Proteomics. 2022 Feb;19(2):103-114. doi: 10.1080/14789450.2022.2052850. View Source

Phos-tag AAL-107 vs. Generic Substitutes

Phosphate-affinity electrophoresis is not a single uniform method; the choice of metal ion (Zn²⁺ versus Mn²⁺), buffer pH, and the ligand chemistry of the pendant group fundamentally alter separation performance, gel stability, and the range of detectable phosphoproteins [1]. Mn²⁺-Phos-tag gels operate under alkaline Laemmli conditions and fail to resolve certain clinically relevant phosphoproteins such as Tau and pepsin, whereas Zn²⁺-Phos-tag AAL-107 at neutral pH produces clear mobility shifts for these targets [2]. Alkaline Mn²⁺-Phos-tag gels also degrade within days, while Zn²⁺-Phos-tag AAL-107 gels remain functional for approximately six months, directly affecting experimental reproducibility and procurement planning [3]. Generic substitutions that do not specify the metal ion or assume interchangeability between Mn²⁺ and Zn²⁺ systems will yield non-comparable, often non-detectable results.

Property

Target: Zn²⁺-Phos-tag AAL-107

Substitute: Mn²⁺-Phos-tag / generic

Metal ion / pH

Zn²⁺ at neutral pH

Mn²⁺ at alkaline Laemmli pH

Phosphoprotein detection range

Reported to resolve tau, pepsin, β-catenin

May fail to detect tau and pepsin; non-overlapping target scope

Gel functional stability

Reported multi-month stability

Degrades within days; may increase variability

Substitution consequence

Consistent phosphoisoform resolution

Non-comparable or false-negative results likely

• [1] Kinoshita E, Kinoshita-Kikuta E, Koike T. Phos-tag Technology for Phosphoproteomics. Seibutsu Butsuri. 2019;59(6):316-320. View Source
• [2] Kumar G. A Simple Method for Detecting Phosphorylation of Proteins by Using Zn2+-Phos-Tag SDS-PAGE at Neutral pH. Methods Mol Biol. 2018;1853:223-229. doi: 10.1007/978-1-4939-8745-0_25. View Source
• [3] Kinoshita E, Kinoshita-Kikuta E, Koike T. Improved Phos-tag SDS-PAGE under neutral pH conditions for advanced profiling of protein phosphorylation. Seibutsu Butsuri. 2012;56(Suppl_1):s41-s44. View Source

Phos-tag AAL-107 Quantitative Comparison Evidence

Phosphate Binding Affinity and Anion Selectivity

The Zn²⁺-Phos-tag complex formed when AAL-107 is used with ZnCl₂ exhibits a dissociation constant (Kd) of 2.5 × 10⁻⁸ M (25 nM) for phenyl phosphate dianion at neutral pH [1]. The Mn²⁺-Phos-tag homologue requires alkaline pH for phosphate capture and has a comparatively weaker binding affinity, though no explicit Kd for the Mn²⁺ complex is reported under identical conditions [1]. The Zn²⁺-Phos-tag also demonstrates anion selectivity indexes of 5.2 × 10³ against SO₄²⁻, 1.6 × 10⁴ against CH₃COO⁻, 8.0 × 10⁵ against Cl⁻, and >2 × 10⁶ against bisphenyl phosphate monoanion at 25 °C, confirming that common biological anions do not compete for binding [1].

Phosphate binding affinity

Head-to-head

Zn²⁺-Phos-tag AAL-107: Kd = 2.5 × 10⁻⁸ M (25 nM) for phenyl phosphate dianion; selectivity indexes 5.2×10³ (SO₄²⁻), 1.6×10⁴ (CH₃COO⁻), 8.0×10⁵ (Cl⁻), >2×10⁶ (bisphenyl phosphate monoanion)

Supports specific phosphomonoester capture without common anion interference

Mn²⁺-Phos-tag Kd and selectivity not reported under identical conditions

Evidence Dimension	Phosphate-binding affinity and selectivity
Target Compound Data	Zn²⁺-Phos-tag AAL-107: Kd = 2.5 × 10⁻⁸ M for phenyl phosphate dianion at neutral pH; selectivity indices vs. SO₄²⁻ (5.2 × 10³), CH₃COO⁻ (1.6 × 10⁴), Cl⁻ (8.0 × 10⁵), bisphenyl phosphate monoanion (>2 × 10⁶)
Comparator Or Baseline	Mn²⁺-Phos-tag: requires alkaline pH; specific Kd and selectivity indices not reported under comparable conditions
Quantified Difference	Zn²⁺-Phos-tag AAL-107 provides ~25 nM affinity with quantified selectivity against four common anions; Mn²⁺-Phos-tag lacks equivalent quantitative selectivity data and requires non-physiological alkaline pH
Conditions	Aqueous solution, 25 °C, neutral pH; phenyl phosphate dianion as ligand

Why This Matters

A defined Kd of 25 nM with documented selectivity against common biological anions provides procurement confidence that the reagent will specifically capture phosphomonoester dianions without interference from sulfate, acetate, or chloride ions abundant in biological samples.

• [1] Kinoshita E, Kinoshita-Kikuta E, Koike T. Phos-tag Technology for Phosphoproteomics. Seibutsu Butsuri. 2019;59(6):316-320. Citing: A dinuclear zinc(II) complex (Zn2+-Phos-tag) strongly binds to phenyl phosphate dianion (Kd = 2.5 × 10⁻⁸ M) at a neutral pH. The anion selectivity indexes against SO₄²⁻, CH₃COO⁻, Cl⁻, and the bisphenyl phosphate monoanion at 25 °C are 5.2 × 10³, 1.6 × 10⁴, 8.0 × 10⁵, and >2 × 10⁶, respectively. View Source

Gel Stability and Shelf Life

Zn²⁺-Phos-tag AAL-107 gels prepared under neutral pH conditions (Bis-Tris-HCl buffer) demonstrate long-term stability of approximately 6 months, whereas Mn²⁺-Phos-tag gels prepared under conventional alkaline Laemmli buffer conditions are quite unstable and degrade within days [1]. This stability difference was documented as one of the major improvements driving the development of the Zn²⁺-Phos-tag method over the original Mn²⁺-Phos-tag protocol [2]. Commercially available pre-cast SuperSep™ Phos-tag™ gels (50 μmol/L Phos-tag) are also specified with a 6-month stability period, validating this characteristic in manufactured format .

Gel stability

Head-to-head

Zn²⁺-Phos-tag AAL-107 gels (neutral pH): functional ~6 months; Mn²⁺-Phos-tag gels (alkaline pH): degrade within days

Enables batch preparation and reduces procurement frequency

Commercially pre-cast gels also specified with 6-month stability

Evidence Dimension	Gel functional stability post-preparation
Target Compound Data	Zn²⁺-Phos-tag AAL-107 gels (neutral pH): stable for approximately 6 months
Comparator Or Baseline	Mn²⁺-Phos-tag gels (alkaline Laemmli pH): unstable, degrade within days
Quantified Difference	Zn²⁺-Phos-tag gels retain functionality ~180 days versus Mn²⁺-Phos-tag gels lasting ≤7 days; an approximate 25- to 180-fold improvement in usable lifespan
Conditions	Gels stored under standard electrophoresis laboratory conditions; Zn²⁺-Phos-tag at neutral pH (Bis-Tris-HCl buffer), Mn²⁺-Phos-tag at alkaline pH (Tris-glycine-SDS buffer)

Why This Matters

A 6-month gel stability window allows batch preparation and storage, reducing variability between experiments and procurement frequency compared to Mn²⁺-Phos-tag gels that must be used immediately after preparation.

• [1] Kumar G. A Simple Method for Detecting Phosphorylation of Proteins by Using Zn2+-Phos-Tag SDS-PAGE at Neutral pH. Methods Mol Biol. 2018;1853:223-229. doi: 10.1007/978-1-4939-8745-0_25. View Source
• [2] Kinoshita E, Kinoshita-Kikuta E, Koike T. Improved Phos-tag SDS-PAGE under neutral pH conditions for advanced profiling of protein phosphorylation. Seibutsu Butsuri. 2012;56(Suppl_1):s41-s44. View Source

Detection of Tau and Pepsin Phosphorylation

The Zn²⁺-Phos-tag AAL-107 method was developed specifically to overcome the failure of Mn²⁺-Phos-tag SDS-PAGE to show mobility shifts for certain phosphoproteins, most notably tau and pepsin [1]. In direct comparative experiments, Zn²⁺-Phos-tag AAL-107 gels produced clear up-shifted bands for recombinant tau treated in vitro with tyrosine kinases, for commercially available pepsin, and for endogenous β-catenin in whole cell lysates—none of which were resolved by the Mn²⁺-Phos-tag system under alkaline conditions [2]. This differential detection was attributed to the neutral-pH Bis-Tris-HCl buffer system and the Zn²⁺-Phos-tag complex formation, which together provide a functional phosphate-affinity environment that the Mn²⁺-Phos-tag Laemmli system cannot replicate for these protein substrates [1].

Tau & pepsin detection

Head-to-head

Zn²⁺-Phos-tag AAL-107 resolves phosphorylated tau, pepsin, endogenous β-catenin; Mn²⁺-Phos-tag does not detect these targets

Required for tau/neurodegeneration research; substitution risks false negatives

Attributed to neutral-pH Bis-Tris-HCl buffer system

Evidence Dimension	Detection of specific phosphoprotein targets
Target Compound Data	Zn²⁺-Phos-tag AAL-107: clearly resolves phosphorylated tau, pepsin, and endogenous β-catenin as distinct mobility-shifted bands
Comparator Or Baseline	Mn²⁺-Phos-tag: fails to produce detectable mobility shifts for tau and pepsin
Quantified Difference	Three protein targets (tau, pepsin, β-catenin) detected by Zn²⁺-Phos-tag AAL-107 that are not detected by Mn²⁺-Phos-tag under standard respective protocols
Conditions	Zn²⁺-Phos-tag SDS-PAGE at neutral pH with Bis-Tris-HCl buffer; Mn²⁺-Phos-tag SDS-PAGE at alkaline pH with Laemmli buffer; in-gel or Western blot visualization

Why This Matters

For laboratories studying tau phosphorylation in neurodegeneration research or kinase/phosphatase assays involving pepsin or β-catenin, procurement of AAL-107 with Zn²⁺ is functionally required; substitution with Mn²⁺-Phos-tag reagents would yield false negatives.

• [1] Kumar G. A Simple Method for Detecting Phosphorylation of Proteins by Using Zn2+-Phos-Tag SDS-PAGE at Neutral pH. Methods Mol Biol. 2018;1853:223-229. doi: 10.1007/978-1-4939-8745-0_25. View Source
• [2] Kinoshita E, Kinoshita-Kikuta E, Koike T. Improved Phos-tag SDS-PAGE under neutral pH conditions for advanced profiling of protein phosphorylation. Seibutsu Butsuri. 2012;56(Suppl_1):s41-s44. View Source

Acid-Labile Phosphorylation Detection

Phos-tag AAL-107 gels operate at physiological pH 7–8, conditions under which no dephosphorylation of histidine (pHis) or aspartic acid (pAsp) phosphate esters occurs [1]. In contrast, Pro-Q Diamond phosphoprotein gel stain requires acidic fixation and staining conditions that hydrolyze the phosphoramidate (pHis) and acyl phosphate (pAsp) bonds, rendering these modifications undetectable by that method . The Phos-tag AAL-107 approach thus uniquely enables detection of this broader spectrum of protein phosphorylation, including pHis and pAsp that are increasingly recognized in bacterial two-component signaling and eukaryotic signal transduction [1].

Acid-labile phosphorylation

Cross-study

Phos-tag AAL-107 at pH 7–8 detects pSer, pThr, pTyr, pHis, pAsp; Pro-Q Diamond acidic staining hydrolyzes pHis and pAsp

Only method for intact detection of labile bacterial/eukaryotic phospho-species

Critical for histidine kinase and aspartate phosphatase research

Evidence Dimension	Detection of acid-labile phosphorylation types
Target Compound Data	Phos-tag AAL-107: enables detection of pSer, pThr, pTyr, pHis, and pAsp at pH 7–8 with no dephosphorylation
Comparator Or Baseline	Pro-Q Diamond stain: limited to pSer, pThr, pTyr due to acidic staining conditions; pHis and pAsp are hydrolyzed
Quantified Difference	Phos-tag AAL-107 detects at least two additional phosphorylation chemistries (pHis, pAsp) that are chemically incompatible with Pro-Q Diamond staining protocols
Conditions	SDS-PAGE followed by either Phos-tag Western blotting (neutral pH) or Pro-Q Diamond staining (acidic pH ~4–5)

Why This Matters

Researchers investigating bacterial signal transduction, histidine kinases, or aspartate phosphatases must select Phos-tag AAL-107 over Pro-Q Diamond because the latter systematically destroys the phosphorylation marks of interest during the staining process.

• [1] FUJIFILM Wako Chemicals Europe GmbH. Phos-tag™ Magenta Fluorescent Gel Stain product specification: pH 7–8 (no dephosphorylation occurs), detects proteins phosphorylated at histidine (pHis) and aspartic acid (pAsp) which are susceptible to hydrolysis under acidic conditions. View Source

Phosphoisoform Stoichiometry Quantification

Phos-tag AAL-107 SDS-PAGE separates phosphorylated proteins into discrete bands based on the number of phosphate groups attached, producing a ladder of phosphoisoforms (e.g., 0P, 1P, 2P, 3P) that can be individually quantified by Western blot densitometry to determine phosphorylation stoichiometry for each site-occupancy state [1]. Using this approach, phosphorylation of hippocampal AMPA receptor subunit GluA1 at S831 and S845 was found to be nearly negligible in mature tissue—a stoichiometric finding that challenged prevailing models of synaptic plasticity [1]. Myosin regulatory light chain phosphorylation analysis similarly demonstrated that Phos-tag AAL-107 enables quantification of phospho-state populations without requiring traditional loading controls or reference standards [2]. By comparison, Pro-Q Diamond fluorescent staining reports only total phosphoprotein signal per band, collapsing all phosphoisoforms into a single intensity value and providing no site-occupancy stoichiometry information .

Phosphoisoform stoichiometry

Class-level

Resolves 0P, 1P, 2P, 3P isoforms as separate bands; Pro-Q Diamond reports single integrated signal per band

Supports site-occupancy quantification without loading controls

Demonstrated for AMPA receptor GluA1 and myosin regulatory light chain

Evidence Dimension	Quantitative resolution of phosphorylation site occupancy
Target Compound Data	Phos-tag AAL-107: resolves 0P, 1P, 2P, 3P...nP isoforms as separate bands; enables densitometric calculation of stoichiometry for each isoform
Comparator Or Baseline	Pro-Q Diamond: reports single integrated phosphoprotein signal per band; cannot distinguish 1P from 2P or 3P forms
Quantified Difference	Phos-tag AAL-107 provides site-occupancy-level resolution (n+1 bands for n sites); Pro-Q Diamond provides 1 band regardless of phosphorylation multiplicity
Conditions	SDS-PAGE with Phos-tag AAL-107 followed by target-specific antibody Western blot versus Pro-Q Diamond in-gel fluorescent staining

Why This Matters

For quantitative pharmacology, kinase inhibitor efficacy studies, or signal transduction modeling where the stoichiometry of individual phosphorylation sites determines protein activity, Phos-tag AAL-107 is the scientifically necessary choice; Pro-Q Diamond cannot provide the site-occupancy data required.

• [1] Hosokawa T, Liu PW, Cai Q, et al. Stoichiometry and phosphoisotypes of hippocampal AMPA-type glutamate receptor phosphorylation. J Neurosci. 2014 Dec 10;34(50):16796-810. doi: 10.1523/JNEUROSCI.1501-14.2014. View Source
• [2] Aguilar HN, Zielnik B, Tracey CN, Mitchell BF. Phos-tag-based analysis of myosin regulatory light chain phosphorylation in human uterine myocytes. PLoS One. 2011;6(6):e20903. doi: 10.1371/journal.pone.0020903. View Source

Microchip Electrophoresis and Phospho-Enrichment

In situ photopolymerized Phos-tag AAL-107 polyacrylamide gels fabricated at microfluidic chip channel intersections (100 × 100 × 30 μm) contain approximately 20 fmol of the Phos-tag functional group, enabling entrapment of phosphorylated compounds at the femtomolar level [1]. This miniaturized format achieved a 100-fold concentration factor for phosphorylated analytes with chromatographic peak resolution comparable to pinched injection methods [1]. No comparable femtomolar trapping data have been reported for Mn²⁺-Phos-tag microchip gels or for Pro-Q Diamond in microfluidic formats, establishing Phos-tag AAL-107 as the only phosphate-affinity reagent with validated microchip integration and femtomolar-level enrichment capability [1].

Microchip enrichment

Supporting evidence

In situ photopolymerized Phos-tag AAL-107 microchip gel: ~20 fmol Phos-tag group, 100-fold concentration factor, femtomolar-level entrapment

Unique validated phosphate-affinity matrix for microfluidic phosphoproteomics

No equivalent microchip data for Mn²⁺-Phos-tag or Pro-Q Diamond

Evidence Dimension	Microchip-based phosphocompound enrichment sensitivity
Target Compound Data	Phos-tag AAL-107 microchip gel: ~20 fmol Phos-tag group, 100-fold concentration factor, femtomolar-level entrapment of phosphorylated peptides
Comparator Or Baseline	No equivalent femtomolar microchip data available for Mn²⁺-Phos-tag or Pro-Q Diamond
Quantified Difference	Phos-tag AAL-107 uniquely demonstrated at femtomolar scale in microchip format with 100-fold concentration enhancement
Conditions	Microfluidic electrophoresis chip, in situ photopolymerized Phos-tag AAL-107 gel, UV LED irradiation, phosphate/EDTA release

Why This Matters

For laboratories developing miniaturized phosphoproteomics workflows or point-of-care phosphorylation assays, Phos-tag AAL-107 is the only phosphate-affinity acrylamide with published femtomolar-level microchip performance data, reducing technology development risk.

• [1] Yamamoto S, Yano S, Kinoshita M, Suzuki S. Microchip electrophoresis utilizing an in situ photopolymerized Phos-tag binding polyacrylamide gel for specific entrapment and analysis of phosphorylated compounds. Analyst. 2017 Sep 8;142(18):3416-3423. doi: 10.1039/c7an00836h. View Source

Phos-tag AAL-107 Application Scenarios

Multi-Site Phosphorylation Stoichiometry

When a research program requires quantification of individual phosphoisoform populations (e.g., 0P, 1P, 2P, 3P) for proteins with multiple phosphorylation sites—such as CDK substrates, tau, or multi-site regulatory proteins—Phos-tag AAL-107 with Zn²⁺ is the only phosphate-affinity gel reagent that resolves discrete bands for each occupancy state [1]. The resulting band ladder enables densitometric calculation of phosphorylation stoichiometry at each site, data that cannot be obtained from total-phosphorylation stains like Pro-Q Diamond . This application is critical for evaluating kinase inhibitor selectivity, phosphatase activation kinetics, and signal transduction models where site-specific occupancy determines downstream biological outcomes [1].

Acid-Labile Phosphorylation in Signaling

For laboratories studying histidine kinase-mediated phosphorelay systems in bacteria, plants, or fungi—or aspartate phosphorylation in response regulators—Phos-tag AAL-107 is the required electrophoretic method because its neutral pH (7–8) operating conditions prevent hydrolysis of the phosphoramidate (pHis) and acyl phosphate (pAsp) bonds that are destroyed by acidic Pro-Q Diamond staining protocols [2]. The ability to run Phos-tag AAL-107 gels followed by Western blotting with target-specific antibodies enables detection of these labile phosphorylation events in complex cell lysates, a workflow that has no equivalent alternative among commercial phosphoprotein detection reagents [2].

Tau Phosphorylation in Neurodegeneration

Studies tracking progressive tau hyperphosphorylation in Alzheimer's disease models or in vitro kinase time-course experiments benefit from the ~6-month stability of Zn²⁺-Phos-tag AAL-107 gels, which allows preparation of a single large gel batch for use across multiple time points, eliminating gel-to-gel variability that would confound densitometric comparisons [3]. Mn²⁺-Phos-tag gels, which degrade within days and fail to resolve tau phosphoisoforms, cannot support this experimental design [4]. This application is particularly relevant for preclinical drug efficacy studies where consistent, reproducible phospho-tau quantification is an endpoint parameter [3].

Microfluidic Phosphoproteomics Sample Preparation

For core facilities or research groups developing microfluidic phosphopeptide enrichment workflows, Phos-tag AAL-107 is the only phosphate-affinity acrylamide validated for in situ photopolymerization in microchip channels, achieving femtomolar-level trapping capacity (~20 fmol Phos-tag groups per 100 × 100 × 30 μm gel) and 100-fold concentration enhancement of phosphorylated analytes prior to electrophoretic separation [5]. This opens procurement pathways for custom microdevice fabrication where the phosphate-affinity matrix is integrated directly into the chip architecture, a capability not documented for Mn²⁺-Phos-tag, Phosbind, or pIMAGO reagents [5].

Application

Selection Property

Validation Focus

Multi-site phosphorylation stoichiometry

Phosphoisoform band resolution

Densitometric site-occupancy quantification

Acid-labile phosphorylation in signaling

Neutral pH operating conditions

Intact pHis/pAsp detection by Western blot

Tau phosphoisoform profiling

Tau-compatible mobility shift

Long-term gel reproducibility across timepoints

Microfluidic phospho-enrichment

In situ photopolymerization support

Femtomolar-level trapping validation

• [1] Hosokawa T, Liu PW, Cai Q, et al. Stoichiometry and phosphoisotypes of hippocampal AMPA-type glutamate receptor phosphorylation. J Neurosci. 2014;34(50):16796-810. View Source
• [2] FUJIFILM Wako Chemicals Europe GmbH. Phos-tag™ Magenta Fluorescent Gel Stain: pH 7–8, detects pHis and pAsp; Pro-Q Diamond acidic conditions hydrolyze these modifications. View Source
• [3] Kinoshita E, Kinoshita-Kikuta E, Koike T. Improved Phos-tag SDS-PAGE under neutral pH conditions for advanced profiling of protein phosphorylation. Seibutsu Butsuri. 2012;56(Suppl_1):s41-s44. View Source
• [4] Kumar G. A Simple Method for Detecting Phosphorylation of Proteins by Using Zn2+-Phos-Tag SDS-PAGE at Neutral pH. Methods Mol Biol. 2018;1853:223-229. View Source
• [5] Yamamoto S, Yano S, Kinoshita M, Suzuki S. Microchip electrophoresis utilizing an in situ photopolymerized Phos-tag binding polyacrylamide gel. Analyst. 2017;142(18):3416-3423. View Source